molecular formula C7H9Cl2NS B8666207 (2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate CAS No. 88438-18-0

(2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate

Cat. No. B8666207
CAS RN: 88438-18-0
M. Wt: 210.12 g/mol
InChI Key: PZOQZKTYAZMUQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate is a useful research compound. Its molecular formula is C7H9Cl2NS and its molecular weight is 210.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88438-18-0

Product Name

(2,2-Dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate

Molecular Formula

C7H9Cl2NS

Molecular Weight

210.12 g/mol

IUPAC Name

(2,2-dichloro-3,3-dimethylcyclopropyl)methyl thiocyanate

InChI

InChI=1S/C7H9Cl2NS/c1-6(2)5(3-11-4-10)7(6,8)9/h5H,3H2,1-2H3

InChI Key

PZOQZKTYAZMUQD-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C1(Cl)Cl)CSC#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.87 g of 2,2-dichloro-3,3-dimethyl-1-chloromethylcyclopropane and 1.0 g of potassium thiocyanate were suspended in 20 ml of ethanol, and the suspension was refluxed for 12 hours. Ethanol was evaporated, and 20 ml of water was added. The mixture was extracted with toluene. The toluene layer was washed with water and dried over sodium sulfate. The toluene was then evaporated under reduced pressure to give 1.80 g of 2,2-dichloro-3,3-dimethylcyclopropylmethyl thiocyanate, the desired compound shown above. The boiling point of the product was 115° C. at 200 mmHg.
Quantity
1.87 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.